4-(azepan-1-yl)-1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-(azepan-1-yl)-1-(2,5-dimethylphenyl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C19H23N5/c1-14-7-8-15(2)17(11-14)24-19-16(12-22-24)18(20-13-21-19)23-9-5-3-4-6-10-23/h7-8,11-13H,3-6,9-10H2,1-2H3
• InChI Key: NHCZNJBZHIKAGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C3=C(C=N2)C(=NC=N3)N4CCCCCC4
• Molecular Formula: C19H23N5
• Molecular Weight: 321.4 g/mol

Description

4-(azepan-1-yl)-1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrazolopyrimidine derivative that has shown promising results in various studies related to its mechanism of action and physiological effects.

Scientific Research Applications

Addition Reactions and Heterocyclic Compound Synthesis

The research by Acheson, Foxton, and Stubbs (1968) delves into the addition reactions of heterocyclic compounds, highlighting the reactivity of dimethyl acetylenedicarboxylate with methyl pyrimidines and pyrazines to yield azepines. This study provides insight into the compound's utility in synthesizing new heterocyclic structures, which could have implications for material science or as intermediates in pharmaceutical synthesis (Acheson, Foxton, & Stubbs, 1968).

Synthesis of Azolo[3,4‐d]pyridiazines and Azolo[1,5‐a]pyrimidines

Abdelhamid, Fahmi, and Baaiu's (2016) work on synthesizing various azolo pyridiazines and pyrimidines from hydrazonoyl halides and other precursors demonstrates the compound's role in generating novel heterocyclic frameworks. These frameworks could be pivotal for developing new therapeutic agents or conducting pharmacological studies (Abdelhamid, Fahmi, & Baaiu, 2016).

Antimicrobial and Anticancer Activity

Recent studies focus on the synthesis of new heterocyclic compounds that incorporate the 4-(azepan-1-yl)-1-(2,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine skeleton, revealing potential antimicrobial and anticancer activities. For example, Fahim and Farag (2020) synthesized new fused heterocyclic compounds starting from dimethyl terephthalate, showing promising antimicrobial activities. Molecular docking studies further evaluated these compounds, indicating potential as antimicrobial and anticancer agents (Fahim & Farag, 2020).

Heterocyclic Synthesis and Biological Activity

Ghorab, El-Gazzar, and Alsaid (2014) utilized 4-aminoantipyrine for synthesizing pyrazolone derivatives bearing the compound of interest, demonstrating significant anticancer activity against a human tumor breast cancer cell line. This research highlights the compound's relevance in synthesizing biologically active moieties with potential therapeutic applications (Ghorab, El-Gazzar, & Alsaid, 2014).